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Compound of Interest

Compound Name: 4-Ethylbenzenesulfonic acid

Cat. No.: B1630631

An In-depth Technical Guide to 4-
Ethylbenzenesulfonic Acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-Ethylbenzenesulfonic acid, detailing its
chemical structure, physicochemical properties, and a standard protocol for its synthesis.

Core Identity: Molecular Structure and Formula

4-Ethylbenzenesulfonic acid is an aromatic sulfonic acid.[1] Its structure consists of a
benzene ring substituted with an ethyl group and a sulfonic acid group at the para position
(positions 1 and 4, respectively). This substitution pattern gives it specific chemical properties,
including its acidity and utility as an intermediate in organic synthesis.[1]

Molecular Formula: CsH1003S[1][2][3][4]

IUPAC Name: 4-ethylbenzenesulfonic acid[2][4]

CAS Number: 98-69-1[1][3][5]

Canonical SMILES: CCC1=CC=C(C=C1)S(=0)(=0)0[2]

InChl Key: BRIXOPDYGQCZFO-UHFFFAOY SA-N[2][5]
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Quantitative Physicochemical Data

The key properties of 4-Ethylbenzenesulfonic acid are summarized in the table below for

easy reference and comparison.

Property Value Source(s)
Molecular Weight 186.23 g/mol [2][3]
Density 1.229 g/mL at 25 °C [61[7]
Physical State Solid / Liquid (Technical grade)  [2][6]
Flash Point >113 °C (>235 °F) - closed cup  [8]
Refractive Index n20/D 1.5331 [61[7]

LogP 2.57650 [9]

Acidity (pKa) -0.45 + 0.50 (Predicted) [9]

Experimental Protocol: Synthesis

The primary method for producing 4-Ethylbenzenesulfonic acid is through the electrophilic

aromatic sulfonation of ethylbenzene using sulfuric acid.[6][7][10]

Objective: To synthesize 4-Ethylbenzenesulfonic acid from ethylbenzene.

Materials:

Ethylbenzene

Concentrated Sulfuric Acid (98%)

Sodium Chloride (NacCl)

Aniline

Diethyl ether

Hydrochloric Acid (HCI)
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e Deionized Water

Procedure:

Sulfonation Reaction: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, slowly add concentrated sulfuric acid to an equimolar amount of
ethylbenzene while stirring and cooling the flask in an ice bath to manage the exothermic
reaction.

Heating: After the initial addition, heat the reaction mixture to approximately 100-120°C for
several hours to drive the reaction to completion. The reaction progress can be monitored
using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, cool the mixture to room temperature and
carefully pour it into a beaker of ice water. This step quenches the reaction and dilutes the
excess sulfuric acid.

Salting Out: Add a saturated solution of sodium chloride to the agueous mixture. This
increases the ionic strength of the solution, causing the sodium salt of the sulfonic acid to
precipitate.

Isomer Separation (Aniline Salt Formation): Filter the crude product. To separate the desired
para-isomer from ortho- and meta-isomers, dissolve the crude salt mixture in hot water and
add aniline. The aniline salt of 4-ethylbenzenesulfonic acid is less soluble and will
preferentially crystallize upon cooling.[6][7][10]

Purification: Recrystallize the aniline salt from water or an ethanol-water mixture to achieve
high purity.

Conversion to Free Acid: Treat the purified aniline salt with a stoichiometric amount of
hydrochloric acid to protonate the sulfonate and precipitate the aniline hydrochloride, leaving
the free 4-Ethylbenzenesulfonic acid in solution.

Isolation: Remove the aniline hydrochloride by filtration. The resulting solution can be
concentrated under reduced pressure to yield the final product, 4-Ethylbenzenesulfonic
acid.
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Visualization of Synthesis Workflow

The logical flow of the synthesis protocol, from starting materials to the final purified product, is
depicted in the following diagram.
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Caption: Workflow for the synthesis of 4-Ethylbenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
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structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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